[2-[(9R,11S,16R)-9-Fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
[2-[(9R,11S,16R)-9-Fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
Brand Name:
Vulcanchem
CAS No.:
1597-78-0
VCID:
VC0130449
InChI:
InChI=1S/C24H31FO5/c1-13-9-18-17-6-5-15-10-16(27)7-8-23(15,4)24(17,25)20(29)11-22(18,3)21(13)19(28)12-30-14(2)26/h7-8,10,13,17-18,20-21,29H,5-6,9,11-12H2,1-4H3/t13-,17+,18+,20+,21-,22+,23+,24+/m1/s1
SMILES:
CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1C(=O)COC(=O)C)C)O)F)C
Molecular Formula:
C24H31FO5
Molecular Weight:
418.5 g/mol
[2-[(9R,11S,16R)-9-Fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
CAS No.: 1597-78-0
Reference Standards
VCID: VC0130449
Molecular Formula: C24H31FO5
Molecular Weight: 418.5 g/mol
![[2-[(9R,11S,16R)-9-Fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate - 1597-78-0](/images/no_structure.jpg)
| CAS No. | 1597-78-0 |
|---|---|
| Product Name | [2-[(9R,11S,16R)-9-Fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Molecular Formula | C24H31FO5 |
| Molecular Weight | 418.5 g/mol |
| IUPAC Name | [2-[(8S,9R,10S,11S,13S,14S,16R,17S)-9-fluoro-11-hydroxy-10,13,16-trimethyl-3-oxo-7,8,11,12,14,15,16,17-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C24H31FO5/c1-13-9-18-17-6-5-15-10-16(27)7-8-23(15,4)24(17,25)20(29)11-22(18,3)21(13)19(28)12-30-14(2)26/h7-8,10,13,17-18,20-21,29H,5-6,9,11-12H2,1-4H3/t13-,17+,18+,20+,21-,22+,23+,24+/m1/s1 |
| Standard InChIKey | HRPWQACPJGPYRH-XHFUFBBFSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@H]1C(=O)COC(=O)C)C)O)F)C |
| SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1C(=O)COC(=O)C)C)O)F)C |
| Canonical SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3(C(CC2(C1C(=O)COC(=O)C)C)O)F)C |
| Synonyms | (11β,16α)-21-(Acetyloxy)-9-fluoro-11-hydroxy-16-methyl-pregna-1,4-diene-3,20-dione; 9-Fluoro-11β,21-dihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione 21-Acetate; 21-Acetoxy-9-fluoro-11β-hydroxy-16α-methylpregna-1,4-diene-3,20-dione; 9α-Fluoro-16α-met |
| PubChem Compound | 22806124 |
| Last Modified | Nov 11 2021 |
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